Cas no 1261469-58-2 (4-(2-(Trifluoromethoxy)-3-nitrobenzoyl)pyridine)

• Product Name: 4-(2-(Trifluoromethoxy)-3-nitrobenzoyl)pyridine
• CAS No: 1261469-58-2
• MF: C₁₃H₇F₃N₂O₄
• MW: 312.200893640518
• CID: 4986299
• Update Time: 2025-10-29

4-(2-(Trifluoromethoxy)-3-nitrobenzoyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-(2-(Trifluoromethoxy)-3-nitrobenzoyl)pyridine

• Inchi： 1S/C13H7F3N2O4/c14-13(15,16)22-12-9(2-1-3-10(12)18(20)21)11(19)8-4-6-17-7-5-8/h1-7H
• InChI Key： CDPFVGHVWPSYRO-UHFFFAOYSA-N
• SMILES： FC(OC1C(=CC=CC=1C(C1C=CN=CC=1)=O)[N+](=O)[O-])(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 419
• XLogP3: 3.2
• Topological Polar Surface Area: 85

Additional information on 4-(2-(Trifluoromethoxy)-3-nitrobenzoyl)pyridine

Comprehensive Guide to 4-(2-(Trifluoromethoxy)-3-nitrobenzoyl)pyridine (CAS No. 1261469-58-2)

4-(2-(Trifluoromethoxy)-3-nitrobenzoyl)pyridine (CAS No. 1261469-58-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This nitrobenzoyl derivative features a pyridine ring and a trifluoromethoxy group, making it a valuable intermediate in the synthesis of bioactive molecules. Researchers and industry professionals are increasingly interested in this compound due to its unique structural properties and potential applications in drug discovery.

The molecular structure of 4-(2-(Trifluoromethoxy)-3-nitrobenzoyl)pyridine includes a nitro group and a trifluoromethoxy substituent, which contribute to its reactivity and versatility in chemical reactions. These functional groups are particularly important in modern medicinal chemistry, where the introduction of fluorine-containing moieties is known to enhance the metabolic stability and bioavailability of drug candidates. The compound’s CAS number, 1261469-58-2, is frequently searched in scientific databases, reflecting its relevance in cutting-edge research.

One of the key applications of 4-(2-(Trifluoromethoxy)-3-nitrobenzoyl)pyridine is in the development of novel heterocyclic compounds, which are widely used in pharmaceuticals and agrochemicals. The pyridine ring system is a common scaffold in many FDA-approved drugs, and the presence of the nitrobenzoyl group allows for further functionalization. Recent studies have explored its use in creating kinase inhibitors and antimicrobial agents, addressing pressing global health challenges such as antibiotic resistance and cancer therapy.

In the context of green chemistry and sustainable synthesis, researchers are investigating eco-friendly methods to produce 4-(2-(Trifluoromethoxy)-3-nitrobenzoyl)pyridine. The demand for fluorinated compounds has risen due to their efficacy in drug design, but traditional synthesis routes often involve hazardous reagents. Innovations in catalytic processes and microwave-assisted reactions are being explored to minimize environmental impact while maintaining high yields.

The market for 4-(2-(Trifluoromethoxy)-3-nitrobenzoyl)pyridine is expanding, driven by the growing pharmaceutical and agrochemical sectors. Companies specializing in custom synthesis and fine chemicals are increasingly listing this compound in their portfolios to meet the needs of research institutions and industrial clients. Its CAS number, 1261469-58-2, is often used in procurement databases, highlighting its commercial significance.

For researchers working with 4-(2-(Trifluoromethoxy)-3-nitrobenzoyl)pyridine, proper handling and storage are essential to ensure stability and purity. The compound should be stored in a cool, dry environment, protected from light and moisture. Analytical techniques such as HPLC and NMR spectroscopy are commonly employed to verify its identity and purity, ensuring reliable results in downstream applications.

In summary, 4-(2-(Trifluoromethoxy)-3-nitrobenzoyl)pyridine (CAS No. 1261469-58-2) is a versatile and valuable compound in modern chemical research. Its unique structural features and broad applicability make it a focal point for innovations in drug discovery, agrochemical development, and sustainable synthesis. As the demand for fluorinated heterocycles continues to grow, this compound is poised to play a pivotal role in advancing scientific and industrial progress.